Cas no 1011363-90-8 (5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid)

• Product Name: 5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• CAS No: 1011363-90-8
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD09470598
• CID: 4558985
• PubChem ID: 29091059
• Update Time: 2025-06-07

5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• 5-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid (ACI)
• CS-0080366
• 5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylicacid
• DB-113798
• D74151
• AKOS000508100
• 1011363-90-8
• EN300-233008
• MFCD09470598
• 5-Methyl-pyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• DS-19088
• SCHEMBL21200773
• STL415303
• 5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid

• MDL： MFCD09470598
• Inchi： 1S/C8H7N3O2/c1-5-4-6(8(12)13)11-7(10-5)2-3-9-11/h2-4H,1H3,(H,12,13)
• InChI Key： DKWZJDGNCHMWAL-UHFFFAOYSA-N
• SMILES： O=C(C1N2C(=CC=N2)N=C(C)C=1)O

Computed Properties

• Exact Mass: 177.053826g/mol
• Monoisotopic Mass: 177.053826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 177.16g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid

5-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic Acid: A Comprehensive Overview

5-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 1011363-90-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid.

Chemical Structure and Synthesis

The chemical structure of 5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid is characterized by a pyrazolopyrimidine core with a methyl group at the 5-position and a carboxylic acid group at the 7-position. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule. The synthesis of this compound can be achieved through various routes, including multistep reactions involving the formation of the pyrazolopyrimidine scaffold followed by functional group modifications.

One common synthetic approach involves the reaction of 2-amino-4-methylpyridine with an appropriate carboxylic acid or ester to form the pyrazolopyrimidine core. Subsequent steps may include oxidation to introduce the carboxylic acid functionality. Recent advancements in synthetic methodologies have focused on improving yield and selectivity, as well as developing environmentally friendly processes. For example, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced reaction time and increased overall yield.

Biological Properties and Mechanisms of Action

5-Methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can act as a potent inhibitor of phosphodiesterase (PDE) enzymes, which are implicated in conditions such as cardiovascular diseases and neurological disorders.

A study published in Bioorganic & Medicinal Chemistry Letters in 2021 demonstrated that 5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid exhibits selective inhibition of PDE4, a subtype associated with inflammation and immune responses. This selective inhibition suggests potential applications in treating inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD). Additionally, the compound has been found to have antiproliferative effects on cancer cells, making it a promising candidate for cancer therapy.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid has been further explored through preclinical studies and early-stage clinical trials. Preclinical studies have shown promising results in various disease models, including animal models of inflammation and cancer. For example, a study published in Cancer Research in 2023 reported that treatment with this compound significantly reduced tumor growth in mouse models of lung cancer.

In terms of clinical trials, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid. These trials are focusing on conditions such as inflammatory diseases and certain types of cancer. Early results from these trials have been encouraging, with reports indicating good tolerability and preliminary evidence of therapeutic benefit.

Current Research Trends and Future Directions

The ongoing research on 5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid is driven by its potential to address unmet medical needs in various therapeutic areas. Current trends in research include exploring its mechanisms of action at a molecular level, optimizing its pharmacological properties through structural modifications, and evaluating its combination therapy potential with other drugs.

A recent study published in Nature Communications in 2023 investigated the molecular mechanisms underlying the antiproliferative effects of this compound on cancer cells. The study revealed that it targets multiple signaling pathways involved in cell proliferation and survival, providing insights into its broad-spectrum activity against different types of cancer cells.

In conclusion, 5-methylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid (CAS No. 1011363-90-8) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanisms of action and optimize its pharmacological properties for clinical use. As more data from clinical trials become available, it is expected that this compound will play an increasingly important role in the development of novel therapies for various diseases.